Lipophilicity Comparison: 3,4-Difluoro vs. 2,4-Difluoro Regioisomer
The 3,4-difluorophenyl substitution pattern confers a quantifiably higher lipophilicity (LogP 3.40) compared to the 2,4-difluorophenyl regioisomer (LogP 3.1) [1]. This ΔLogP of +0.30 indicates that the 3,4-isomer is more hydrophobic, which may influence membrane permeability, tissue distribution, and non-specific protein binding in biological assays.
(LogP 3.40 vs 3.10)
| Evidence Dimension | LogP (octanol-water partition coefficient) |
|---|---|
| Target Compound Data | 3.4008 (computed) |
| Comparator Or Baseline | 1-(2,4-Difluorophenyl)-4-methylpentan-1-amine: XLogP3-AA 3.1 |
| Quantified Difference | ΔLogP = +0.30 |
| Conditions | Computed logP values; target from vendor-supplied data (Leyan), comparator from PubChem XLogP3-AA |
Why This Matters
Selecting the correct regioisomer ensures consistent physicochemical properties and avoids confounding SAR due to unintended lipophilicity shifts.
- [1] PubChem. 1-(2,4-Difluorophenyl)-4-methylpentan-1-amine. CID 43210142. XLogP3-AA 3.1. View Source
